2-Hydrazinyl-5,6-dimethylbenzo[d]thiazole

• IUPAC Name: (5,6-dimethyl-1,3-benzothiazol-2-yl)hydrazine
• InChI: InChI=1S/C9H11N3S/c1-5-3-7-8(4-6(5)2)13-9(11-7)12-10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key: QNPPOSLNDDRPTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)NN
• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol

Description

“2-Hydrazinyl-5,6-dimethylbenzo[d]thiazole” is a chemical compound with the CAS Number: 53065-22-8. It has a molecular weight of 193.27. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name of the compound is (2E)-5,6-dimethyl-1,3-benzothiazol-2 (3H)-one hydrazone. The Inchi Code is 1S/C9H11N3S/c1-5-3-7-8 (4-6 (5)2)13-9 (11-7)12-10/h3-4H,10H2,1-2H3, (H,11,12).

Physical And Chemical Properties Analysis

The compound is solid in its physical form. The molecular weight of the compound is 193.27.

Scientific Research Applications

Anticancer and Antioxidant Potential

• Derivatives of 2-hydrazinyl-thiazole have shown notable cytotoxicity on carcinoma cell lines, including A2780 and HeLa, indicating potential for anticancer applications. Specifically, compounds like 2-(2-((1H-indol-5-yl)methylene)hydrazinyl)-4-methylthiazole demonstrated significant cytotoxic activity. These compounds also exhibited remarkable antioxidant activity, as evaluated through various spectrophotometric methods and EPR spectroscopy (Grozav et al., 2017).

Antiproliferative Activities

• Arylidene-hydrazinyl-thiazole derivatives, including those related to 2-hydrazinyl-thiazole, have been synthesized and tested for antiproliferative activities on carcinoma cell lines like MDA-MB231 and HeLa. Notable antiproliferative activity was observed, particularly for compounds like 2-(2-benzyliden-hydrazinyl)-4-methylthiazole (Grozav et al., 2014).

Anti-inflammatory Agents

• Novel thiazole compounds, including 2-(hydrazinyl)thiazole derivatives, have been synthesized and evaluated as potential anti-inflammatory agents. These compounds were tested for their efficacy in inhibiting carrageenin-induced oedema (Helal et al., 2013).

Antimalarial Activity

• 2-(2-hydrazinyl)thiazole derivatives have shown significant antimalarial activity, particularly against Plasmodium falciparum. Compounds like ethyl-4-methyl-2-[(E)-2-[1-(pyridin-2-yl)ethylidene]hydrazin-1-yl]-1,3-thiazole-5-carboxylate displayed potent inhibitory effects in in vitro blood stage assays (Makam et al., 2014).

Corrosion Inhibition

• Poly[(hydrazinylazo)]thiazoles derivatives have been synthesized and studied for their potential as corrosion inhibitors for cast iron-carbon alloy in acidic environments. These derivatives showed significant increase in polarization resistance and decline in corrosion current density, indicating their effectiveness as corrosion inhibitors (El-Lateef et al., 2021).

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 2-Hydrazinyl-5,6-dimethylbenzo[d]thiazole are currently unknown

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Specific information on how such factors influence the action of this compound is currently lacking .

Synthesis routes and methods

Procedure details

5,6-Dimethyl-2-aminobenzothiazole (5.0 g., 0.028 mole), 85% hydrazine hydrate (3.49 g.; 0.056 mole) and hydrazine monohydrochloride (1.99 g.; 0.028 mole) were reacted in the procedures of Example 1. 5,6-Dimethyl-2-hydrazinobenzothiazole was obtained in 82% yield, m.p. 223°-228°C. Assay (titration) 97.2%. Recrystallization from ethanol gave material melting 235°-237°C. (dec.).